![molecular formula C18H18N2O4 B4761970 methyl 2-{[3-(acetylamino)-2-methylbenzoyl]amino}benzoate](/img/structure/B4761970.png)
methyl 2-{[3-(acetylamino)-2-methylbenzoyl]amino}benzoate
Overview
Description
Methyl 2-{[3-(acetylamino)-2-methylbenzoyl]amino}benzoate, also known as MAMBA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MAMBA belongs to the family of benzamides, which are known to possess various pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. In
Scientific Research Applications
Methyl 2-{[3-(acetylamino)-2-methylbenzoyl]amino}benzoate has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer activities. This compound has also been investigated for its potential use as a diagnostic tool for cancer detection. In addition, this compound has been studied for its ability to inhibit the growth of various microorganisms, including bacteria and fungi.
Mechanism of Action
The exact mechanism of action of methyl 2-{[3-(acetylamino)-2-methylbenzoyl]amino}benzoate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been shown to possess various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. In addition, this compound has been shown to possess antibacterial and antifungal activities.
Advantages and Limitations for Lab Experiments
Methyl 2-{[3-(acetylamino)-2-methylbenzoyl]amino}benzoate has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. This compound is also stable under standard laboratory conditions and can be stored for extended periods. However, one of the limitations of this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the research on methyl 2-{[3-(acetylamino)-2-methylbenzoyl]amino}benzoate. One direction is to investigate its potential use as a therapeutic agent for various inflammatory conditions, including arthritis, inflammatory bowel disease, and asthma. Another direction is to explore its potential use as a diagnostic tool for cancer detection. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets.
properties
IUPAC Name |
methyl 2-[(3-acetamido-2-methylbenzoyl)amino]benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4/c1-11-13(8-6-10-15(11)19-12(2)21)17(22)20-16-9-5-4-7-14(16)18(23)24-3/h4-10H,1-3H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEMRTHXTCLZEHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)C)C(=O)NC2=CC=CC=C2C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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